Cas no 82267-48-9 (L-Alanyl-L-phenylalanyl-L-aspartic acid)

82267-48-9 structure
Product name:L-Alanyl-L-phenylalanyl-L-aspartic acid
L-Alanyl-L-phenylalanyl-L-aspartic acid Chemical and Physical Properties
Names and Identifiers
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- CHEBI:158409
- 82267-48-9
- L-Alanyl-L-phenylalanyl-L-aspartic acid
- Alanyl-phenylalanyl-aspartic acid
- DTXSID80827919
- Ala-Phe-Asp
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- Inchi: InChI=1S/C16H21N3O6/c1-9(17)14(22)18-11(7-10-5-3-2-4-6-10)15(23)19-12(16(24)25)8-13(20)21/h2-6,9,11-12H,7-8,17H2,1H3,(H,18,22)(H,19,23)(H,20,21)(H,24,25)/t9-,11-,12-/m0/s1
- InChI Key: BFMIRJBURUXDRG-DLOVCJGASA-N
Computed Properties
- Exact Mass: 351.14303540g/mol
- Monoisotopic Mass: 351.14303540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 9
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 159Ų
L-Alanyl-L-phenylalanyl-L-aspartic acid Related Literature
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Stella Totti,Mark C. Allenby,Susana Brito Dos Santos,Athanasios Mantalaris,Eirini G. Velliou RSC Adv., 2018,8, 20928-20940
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Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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Wei Chen Nanoscale, 2015,7, 6957-6990
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